Cas no 95751-01-2 (1-Hexanaminium, 2-acetyl-N,N,N-trimethyl-, iodide)

• Product name: 1-Hexanaminium, 2-acetyl-N,N,N-trimethyl-, iodide
• CAS No: 95751-01-2
• MF: C₁₁H₂₄NO+^.I-
• MW: 313.218
• CID: 4354500
• PubChem ID: 86118894

1-Hexanaminium, 2-acetyl-N,N,N-trimethyl-, iodide Chemical and Physical Properties

Names and Identifiers

• 1-Hexanaminium, 2-acetyl-N,N,N-trimethyl-, iodide
• 2-ACETYL-N,N,N-TRIMETHYLHEXAN-1-AMINIUM IODIDE
• 95751-01-2
• H35769
• SCHEMBL15062650

• Inchi： InChI=1S/C11H24NO.HI/c1-6-7-8-11(10(2)13)9-12(3,4)5;/h11H,6-9H2,1-5H3;1H/q+1;/p-1
• InChI Key： QCIZYRKGGNEWNB-UHFFFAOYSA-M

Computed Properties

• Exact Mass: 313.09026Da
• Monoisotopic Mass: 313.09026Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų